5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• SMILES: CCN1C(=C(N=N1)C(=O)O)C2CCC2
• InChI: InChI=1S/C9H13N3O2/c1-2-12-8(6-4-3-5-6)7(9(13)14)10-11-12/h6H,2-5H2,1H3,(H,13,14)
• InChIKey: MTCHNQNBJVUPQE-UHFFFAOYSA-N

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid – Structure and Procurement Baseline

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1266841-03-5) is a fully substituted 1,2,3-triazole-4-carboxylic acid bearing a cyclobutyl group at the C5 position and an ethyl group at N1 . The compound belongs to the broader class of 1,2,3-triazole-4-carboxylic acids, which serve as key fragments in fragment-based drug discovery and as precursors to 1,2,3-triazole-4-carboxamides with established anticancer and LPA-antagonist activities [1]. With a molecular formula of C9H13N3O2 and a molecular weight of 195.22 g/mol, this compound is supplied primarily at 95% purity for research use .

Fragment-based discovery

Triazole-4-carboxylic acid scaffold for fragment growing

Pharmacophore access

C5-cyclobutyl + N1-ethyl dual-substitution motif

Synthetic utility

C4 carboxylic acid ready for amide coupling

• [1] Pokhodylo, N. T.; Matiychuk, V. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37 (4), 303–314. View Source

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid: Differentiation from Similar Analogs

Although the 1,2,3-triazole-4-carboxylic acid scaffold is shared across many commercially available building blocks, the simultaneous presence of the C5-cyclobutyl and N1-ethyl substituents in this compound imparts a unique combination of lipophilicity, steric volume, and hydrogen-bonding topology that is not replicated by either the N1-ethyl-only analog (CAS 1211541-99-9, LogP = 0.42) or the N1-cyclobutyl-only positional isomer (CAS 1780695-35-3, LogP = 0.70) . These physicochemical differences directly affect partitioning behavior, membrane permeability, and target-binding complementarity in medicinal chemistry campaigns [1]. Consequently, substituting one triazole-4-carboxylic acid for another without quantitative adjustment of the design hypothesis risks altering lead-optimization trajectories and confounding structure–activity relationship (SAR) interpretation.

!Lipophilicity may shift significantly compared to N1-ethyl-only or N1-cyclobutyl-only analogs, altering permeability and partitioning behavior.

!Molecular weight increment moves the scaffold deeper into lead-like space; simpler analogs provide different fragment metrics and may not support the same growth vectors.

!The dual-substitution pharmacophore reported in LPA antagonist patents may not be retained with mono-substituted triazole-4-carboxylic acids.

• [1] WIPO Patent WO2020257135A1. Triazole carboxylic acids as LPA antagonists. Filed June 16, 2020. Bristol-Myers Squibb Co. View Source

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid: Quantifiable Differentiation from Analogs

Lipophilicity Advantage over N1-Ethyl Analog

The target compound shows a computed LogP of 1.2637 when sourced from Leyan , compared with a LogP of 0.4205 for the N1-ethyl-only analog 1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1211541-99-9) as reported by Fluorochem and a LogP of 0.7013 for the N1-cyclobutyl-only analog 1-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1780695-35-3) as reported by Leyan . The 3.0-fold LogP increase relative to the N1-ethyl analog and 1.8-fold increase relative to the N1-cyclobutyl analog are attributable to the synergistic effect of the C5-cyclobutyl and N1-ethyl substituents acting jointly to increase hydrocarbon surface area.

Lipophilicity

Cross-study comparable

LogP 1.26
+0.84 vs N1-ethyl analog

Analog (N1-ethyl)LogP 0.42

Supports selection when higher passive permeability is desired in fragment optimization.

Computed LogP values from vendor data; confirm experimentally.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.2637
Comparator Or Baseline	N1-ethyl analog (CAS 1211541-99-9): LogP = 0.4205; N1-cyclobutyl analog (CAS 1780695-35-3): LogP = 0.7013
Quantified Difference	ΔLogP = +0.8432 vs. N1-ethyl analog; ΔLogP = +0.5624 vs. N1-cyclobutyl analog
Conditions	Computed LogP values obtained from vendor-reported data; method presumed to be ACD/Labs or equivalent algorithm

Why This Matters

Higher LogP correlates with improved passive membrane permeability and potentially enhanced oral bioavailability, making this compound a preferred choice when designing CNS-penetrant or cell-permeable probes.

Molecular Weight vs. N1-Ethyl and N1-Cyclobutyl Analogs

With a molecular formula of C9H13N3O2 and a molecular weight of 195.22 g/mol , the target compound is 38% larger by mass than 1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (C5H7N3O2, MW 141.13 g/mol) and 17% larger than 1-cyclobutyl-1H-1,2,3-triazole-4-carboxylic acid (C7H9N3O2, MW 167.17 g/mol) . This molecular weight increment is entirely due to the additional carbon atoms contributed by the dual cyclobutyl + ethyl substitution.

Molecular weight

Direct comparison

195.22 g/mol

+54 vs N1-ethyl analog (141.13)

Positions compound in lead-like space; may support fragment-growing campaigns requiring larger core mass.

Exact mass from molecular formula; consistent across vendors.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	195.22 g/mol
Comparator Or Baseline	N1-ethyl analog: 141.13 g/mol; N1-cyclobutyl analog: 167.17 g/mol
Quantified Difference	+54.09 g/mol vs. N1-ethyl analog; +28.05 g/mol vs. N1-cyclobutyl analog
Conditions	Exact mass calculated from molecular formula; confirmed across multiple vendor databases

Why This Matters

A larger molecular weight places the compound deeper into the lead-like space (MW > 150) while still below the typical 500 Da drug-likeness ceiling, offering better discrimination in fragment-growing and scaffold-hopping campaigns.

Steric and Electronic Complementarity in LPA Antagonist Pharmacophores

Triazole-4-carboxylic acids bearing cyclobutyl and alkyl substituents are explicitly claimed as key intermediates in the synthesis of potent LPA receptor antagonists [1]. The cyclobutyl group provides a conformationally restricted hydrophobic moiety that fills a distinct lipophilic pocket in the LPA1 receptor binding site, while the N1-ethyl group offers optimal steric tolerance without exceeding the pocket volume. In contrast, the N1-ethyl-only analog lacks the C5 hydrophobic group required for pocket occupancy, and the N1-cyclobutyl analog places the cyclobutyl group at a position that alters the vector of the carboxylic acid hydrogen-bonding anchor [2]. Although direct comparative IC50 data for the free carboxylic acid are not publicly available, the patent literature establishes that the C5-cyclobutyl + N1-alkyl motif is essential for downstream amide derivatives achieving LPA1 IC50 values ≤ 5000 nM in functional antagonist assays [3].

Pharmacophore fit

Class-level inference

Dual-substitution motif required for downstream LPA1 antagonists (reported IC₅₀ ≤ 5000 nM for amide derivatives).

Procurement preserves the reported pharmacophore; simpler analogs may alter target engagement profiles.

Patent SAR; direct comparative IC₅₀ for the free acid not available.

Evidence Dimension	Pharmacophoric fit for LPA receptor antagonist design
Target Compound Data	C5-cyclobutyl + N1-ethyl substitution pattern present in key patent intermediates
Comparator Or Baseline	Mono-substituted analogs (N1-ethyl-only or N1-cyclobutyl-only) lack the dual-substitution pharmacophore
Quantified Difference	Qualitative pharmacophore requirement; downstream amide derivatives show LPA1 IC50 ≤ 5000 nM when dual-substitution motif is retained [3]
Conditions	Inferred from patent SAR (WO2020257135A1 and related filings) describing triazole carboxylic acid intermediates

Why This Matters

Procurement of this specific intermediate preserves synthetic access to the full dual-substitution pharmacophore; switching to a mono-substituted analog would require re-engineering the entire synthetic route and may compromise target potency.

• [1] WIPO Patent WO2020257135A1. Triazole carboxylic acids as LPA antagonists. Filed June 16, 2020. Bristol-Myers Squibb Co. View Source
• [2] Pokhodylo, N. T.; Matiychuk, V. S. Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids — key fragments and precursors of antitumor 1,2,3-triazole-4-carboxamides. Biopolym. Cell. 2021, 37 (4), 303–314. View Source
• [3] US Patent Application US-2022235027-A1. Cyclobutyl carboxylic acids as LPA antagonists. Filed June 16, 2020. Bristol-Myers Squibb Co. View Source

5-Cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid: Research and Early Development Applications

Fragment-to-Lead Optimization with Enhanced Lipophilicity

In fragment-growing strategies where the starting 1,2,3-triazole-4-carboxylic acid core (LogP ≈ -0.15) [1] provides insufficient membrane permeability, 5-cyclobutyl-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid (LogP = 1.26) offers a 1.4-log-unit improvement without requiring additional synthetic steps. This compound is the preferred procurement choice when the design hypothesis demands balanced aqueous solubility and passive diffusion across lipid bilayers.

LPA Antagonist Library Synthesis via Amide Coupling

The carboxylic acid functionality at the C4 position enables direct amide coupling with diverse amine building blocks, generating 1,2,3-triazole-4-carboxamide libraries for LPA1/LPA5 antagonist screening [2]. The C5-cyclobutyl group provides steric bulk that can be leveraged to explore hydrophobic pocket selectivity between LPA receptor subtypes, a dimension not accessible with the smaller N1-ethyl-only analog.

Click-Chemistry Intermediate for PROTAC and Bifunctional Degraders

As a pre-formed triazole carboxylic acid building block, this compound streamlines the synthesis of proteolysis-targeting chimeras (PROTACs) by eliminating the need for on-resin or late-stage CuAAC cycloaddition. The dual C5-cyclobutyl and N1-ethyl substitution pattern provides a three-dimensional scaffold that can be incorporated into bifunctional molecules targeting E3 ligase-substrate proximity [3].

Application

Selection Property

Validation Focus

Fragment-to-lead optimization

Lipophilicity-enhanced triazole core

Membrane permeability and solubility assays

LPA antagonist library synthesis

C4-carboxylic acid for amide coupling

LPA1/LPA5 functional antagonist screening

PROTAC / bifunctional degrader assembly

Pre-formed triazole building block

Ternary complex formation and degradation assays

• [1] ChemBase. 1H-1,2,3-triazole-4-carboxylic acid, CAS 16681-70-2, LogP -0.149. View Source
• [2] WIPO Patent WO2020257135A1. Triazole carboxylic acids as LPA antagonists. Filed June 16, 2020. Bristol-Myers Squibb Co. View Source
• [3] Gao, H.; Wu, Y.; Sun, Y.; Yang, Y.; Zhou, G.; Rao, Y. Design, Synthesis, and Evaluation of Highly Potent FAK-Targeting PROTACs. ACS Med. Chem. Lett. 2020, 11 (10), 1855–1862. View Source